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Compound of Interest

Compound Name: D-Allose-13C

Cat. No.: B10828440

For researchers, scientists, and professionals in drug development, the proper management of
isotopically labeled compounds is paramount for laboratory safety and regulatory compliance.
This guide provides essential safety and logistical information for the proper disposal of D-
Allose-13C, a stable, non-radioactive isotopically labeled sugar.

Immediate Safety Considerations

D-Allose, the parent compound of D-Allose-13C, is not classified as a hazardous substance.[1]
[2] However, standard laboratory safety practices should always be observed. Personal
protective equipment, including safety goggles with side shields, protective gloves, and
impervious clothing, should be worn when handling the substance.[2] In case of accidental
contact, follow these first-aid measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3]

o Skin Contact: Wash off with soap and plenty of water.[3]
 Inhalation: Remove to fresh air. If breathing is difficult, give oxygen.[3]

 Ingestion: Wash out mouth with water provided the person is conscious.[2]

Disposal of D-Allose-*3C
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Since 13C is a stable, non-radioactive isotope, D-Allose-13C is not considered radioactive waste.
[4] Therefore, its disposal should be managed based on the chemical properties of D-Allose
and local regulations for chemical waste. Stable isotope-labeled waste is generally treated
similarly to common chemical waste.[4]

Step-by-Step Disposal Plan:

o Waste Identification: Clearly label the waste container as "D-Allose-13C" to avoid mixing with
other chemical waste streams.

e Segregation: Do not mix D-Allose-13C waste with radioactive waste.[5]

o Containment: Collect solid waste in a designated, sealed container. For solutions, use a
compatible, leak-proof container.

o Consult Local Regulations: Before disposal, consult your institution's Environmental Health
and Safety (EHS) department for specific guidelines on the disposal of non-hazardous
chemical waste.[3]

» Disposal Route: Based on institutional procedures, the contained D-Allose-3C waste will
likely be incinerated or landfilled by a licensed chemical waste disposal contractor.

Quantitative Data Summary

The following table summarizes key quantitative data for D-Allose, which is applicable to D-
Allose-13C.

Property Value Reference
Molecular Formula CeH1206 [1]
Molar Mass 180.16 g/mol [1]
Melting Point 148-150°C [3]
Occupational Exposure Limits No data available [2]

Experimental Protocols
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This document focuses on disposal procedures. For detailed experimental protocols involving
D-Allose-13C, please refer to your specific research or development plans.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of D-
Allose-13C.
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D-Allose-13C Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of D-Allose-13C: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828440#d-allose-13c-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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